1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(3,4-dimethylanilino)-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C21H18N4/c1-13-8-9-16(10-14(13)2)23-20-11-15(3)17(12-22)21-24-18-6-4-5-7-19(18)25(20)21/h4-11,23H,1-3H3
• InChI Key: RJEKOXXWDHFREW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=CC(=C(C3=NC4=CC=CC=C4N23)C#N)C)C
• Molecular Formula: C21H18N4
• Molecular Weight: 326.4 g/mol

Description

1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile, also known as DMXAA, is a chemical compound that has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile's mechanism of action is not fully understood, but it is believed to activate the immune system to attack cancer cells. 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is thought to induce the production of cytokines, which are signaling molecules that play a role in immune system function. These cytokines cause an influx of immune cells to the tumor site, leading to tumor cell death.
Biochemical and Physiological Effects
1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile has been shown to have both biochemical and physiological effects. Biochemically, 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile has been shown to induce the production of cytokines, as mentioned earlier. Physiologically, 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile has been shown to cause vasodilation and hypotension, which can lead to decreased blood flow to the tumor site.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile in lab experiments is its ability to induce tumor necrosis and inhibit tumor angiogenesis, making it a useful tool for studying these processes. However, 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile's effects on the immune system and vasculature can also make it challenging to use in experiments, as these effects can be difficult to control.

Future Directions

For research on 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile include further elucidation of its mechanism of action, optimization of its synthesis method, and development of new formulations for clinical use. Additionally, 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile's potential use in combination with other cancer therapies should be explored to determine if it can enhance their effectiveness. Finally, more studies are needed to determine the safety and efficacy of 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile in clinical trials.

Synthesis Methods

1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts to produce the final product. The process is complex and requires careful control of reaction conditions to ensure high yields and purity of the final product.

Scientific Research Applications

1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile has been studied extensively for its potential use in cancer treatment. It has been shown to have anti-tumor activity in various preclinical models, including solid tumors and metastatic disease. 1-[(3,4-dimethylphenyl)amino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile has been shown to induce tumor necrosis and inhibit tumor angiogenesis, making it a promising candidate for cancer therapy.